2-cyano-2-cyclohexylidene-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-cyano-2-cyclohexylidene-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C17H20N2O2/c1-2-21-15-10-8-14(9-11-15)19-17(20)16(12-18)13-6-4-3-5-7-13/h8-11H,2-7H2,1H3,(H,19,20)
• InChI Key: YAOFRDVIEXCKNG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(=C2CCCCC2)C#N
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

2-cyano-2-cyclohexylidene-N-(4-ethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C17H20N2O2 and its molecular weight is 284.35 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 284.152477885 g/mol and the complexity rating of the compound is 431. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Novel Compounds

• Synthesis of Heterocyclic Compounds : The Michael reaction involving cyclopentylidene- and cyclohexylidene(cyano)acetamides with malononitrile and cyano-(thioacetamide) leads to the creation of substituted 1-amino-2,6,6-tricyano-1,3-cyclohexadienes and thieno[2,3-d]pyrimidine-4(3H)-thiones. This demonstrates the utility of such compounds in synthesizing novel heterocyclic structures with potential applications in various fields of chemistry and pharmacology (Dyachenko, Dyachenko, & Chernega, 2004).

Antimicrobial Applications

• Novel Antimicrobial Dyes : Derivatives based on 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide have been developed as novel polyfunctionalized acyclic and heterocyclic dye precursors. These dyes exhibit significant antimicrobial activity against a range of tested organisms, demonstrating the potential of these compounds in developing new antimicrobial agents for textile finishing and dyeing applications (Shams, Mohareb, Helal, & Mahmoud, 2011).

Antitumor Activity

• Development of Antitumor Agents : The synthesis of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives from 2-cyano-N-(thiazol-2-yl) acetamide and 2-cyano-N-(oxazol-2-yl) acetamide showcases the potential of these compounds in antitumor applications. Some synthesized compounds demonstrated promising inhibitory effects on different cell lines, highlighting their potential in cancer research (Albratty, El-Sharkawy, & Alam, 2017).

Anti-inflammatory and Analgesic Activities

• Pharmacological Studies : The successful synthesis of 2(1H)-pyridone molecules bearing a 4-hydroxyphenyl moiety, through the reaction of 2-cyano-N-(4-hydroxyphenyl)acetamide, and their subsequent pharmacological examination for anti-inflammatory, ulcerogenic, and antipyretic activities indicate the relevance of these derivatives in medicinal chemistry and drug development (Fayed, Bayoumi, Saleh, Ezz Al-Arab, & Ammar, 2021).